Cas no 1384686-34-3 (Ethanamine, N,N-diethyl-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]-)

• Product Name: Ethanamine, N,N-diethyl-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]-
• CAS No: 1384686-34-3
• MF: C₁₈H₂₁N₃S₂
• MW: 343.509441137314
• CID: 5251595
• Update Time: 2025-07-15

Ethanamine, N,N-diethyl-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, N,N-diethyl-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]-

• Inchi： 1S/C18H21N3S2/c1-3-21(4-2)10-11-22-17-16-15(14-8-6-5-7-9-14)12-23-18(16)20-13-19-17/h5-9,12-13H,3-4,10-11H2,1-2H3
• InChI Key： TYHJAVRBDZZTTR-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)CSC1N=CN=C2SC=C(C3=CC=CC=C3)C2=1

Additional information on Ethanamine, N,N-diethyl-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]-

Ethanamine, N,N-diethyl-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]-: A Comprehensive Overview

Ethanamine, N,N-diethyl-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- (CAS No. 1384686-34-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug development. The presence of multiple heterocyclic rings and functional groups makes it a versatile molecule with potential applications in various therapeutic areas.

The molecular structure of this compound features a core of ethanamine with N,N-diethyl substitution, which contributes to its solubility and reactivity. The key feature that distinguishes this molecule is the thioether linkage to a 5-phenylthieno[2,3-d]pyrimidin-4-yl moiety. This particular moiety is a fused heterocycle consisting of a thiophene ring connected to a pyrimidine ring, both of which are well-known for their biological activity. The phenyl group attached to the thiophene ring further enhances the complexity and potential biological interactions of the molecule.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The thieno[2,3-d]pyrimidine scaffold, in particular, has been extensively studied for its antimicrobial, antiviral, and anticancer properties. Compounds containing this scaffold have shown promising results in preclinical studies, making them attractive for further development. Ethanamine, N,N-diethyl-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- aligns with this trend by incorporating such a potent scaffold into its structure.

The synthesis of Ethanamine, N,N-diethyl-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the thioether linkage is particularly critical and often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate the formation of the complex heterocyclic system. These methods not only enhance efficiency but also improve the overall quality of the final product.

In terms of biological activity, Ethanamine, N,N-diethyl-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- has shown intriguing properties in initial screenings. Its ability to interact with various biological targets suggests potential therapeutic applications. For instance, the presence of the pyrimidine ring may enable interactions with enzymes or receptors involved in cellular signaling pathways relevant to diseases such as cancer and inflammation. Further studies are needed to elucidate its exact mechanism of action and to identify potential side effects.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. By modifying specific functional groups or exploring derivatives, researchers can fine-tune its properties to enhance efficacy and reduce toxicity. The flexibility offered by its molecular structure allows for numerous structural variations, making it an ideal candidate for combinatorial chemistry approaches. Such strategies can accelerate the identification of novel compounds with improved pharmacological profiles.

The role of computational chemistry in studying Ethanamine, N,N-diethyl-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]- cannot be overstated. Molecular modeling techniques provide valuable insights into its interactions with biological targets at an atomic level. These studies help predict binding affinities and optimize drug-like properties such as solubility and metabolic stability. By integrating experimental data with computational predictions, researchers can make more informed decisions during the drug development process.

Future research directions for Ethanamine, N,N-diethyl-2-[Ethanamine, N,N]-diethyl-[(5-*phenyl*thieno[2,3-*d]pyrimidin-*4*-yl)thio]- include exploring its pharmacokinetic properties and conducting extensive toxicological assessments. Understanding how the body processes this compound will be crucial for determining its suitability for clinical use. Additionally, investigating its potential interactions with other drugs will help assess any possible drug-drug interactions that may arise when used in combination therapies.

The impact of this compound on the pharmaceutical industry could be significant if it proves to be a viable therapeutic agent. Its unique structure and promising biological activity position it as a valuable asset in the quest for new treatments. As research continues to uncover more about its properties and potential applications,Ethanamine, N,N-diethyl-[(5-*phenyl*thieno[2,3-*d]pyrimidin-*4*-yl)thio]- may pave the way for innovative therapeutic strategies across multiple disease areas.